Cas no 2228937-38-8 (1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228937-38-8
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 6139079
• PubChem ID: 165658728
• Update Time: 2025-08-04

1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• 2228937-38-8
• EN300-1954361

• Inchi： 1S/C11H12ClF2NO/c1-16-9-3-2-7(4-8(9)12)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： DFRSXOPETISJMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC(C1)(F)F)N)OC

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine

1-(3-Chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine: A Comprehensive Overview

1-(3-Chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228937-38-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro- and methoxy-substituted phenyl group and a difluorocyclobutylamine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine involves a series of well-defined chemical reactions. The initial step typically involves the formation of the difluorocyclobutylamine core, which can be achieved through various synthetic routes, including the reaction of a suitable cyclobutane derivative with a fluorinating agent. Subsequently, the introduction of the chloro- and methoxy-substituted phenyl group is accomplished through coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These synthetic methods have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

In terms of its biological properties, recent studies have highlighted the potential of 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine as a promising candidate for various therapeutic applications. One area of particular interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound exhibits selective binding to specific receptors, such as serotonin and dopamine receptors, which are implicated in a range of neurological disorders. This selective binding profile suggests that it could be developed into a novel therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, preliminary studies have indicated that 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine possesses potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and demonstrates stable plasma concentrations over extended periods, which are desirable attributes for a potential drug candidate. Additionally, it has been found to have low toxicity in preclinical models, further supporting its safety profile.

In conclusion, 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228937-38-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications, paving the way for its potential use in treating various diseases.